Cas no 61666-01-1 (Pentanoic acid, 1-phenyl-1,4-pentadienyl ester)

• Product name: Pentanoic acid, 1-phenyl-1,4-pentadienyl ester
• CAS No: 61666-01-1
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 470903
• PubChem ID: 71393632

Pentanoic acid, 1-phenyl-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 1-phenyl-1,4-pentadienyl ester
• 1-phenylpenta-1,4-dienyl pentanoate
• 61666-01-1
• 1-PHENYLPENTA-1,4-DIEN-1-YL PENTANOATE
• DTXSID20815390

• Inchi： InChI=1S/C16H20O2/c1-3-5-12-15(14-10-8-7-9-11-14)18-16(17)13-6-4-2/h3,7-12H,1,4-6,13H2,2H3
• InChI Key： SAXWUBYLMMJHDB-UHFFFAOYSA-N
• SMILES： CCCCC(=O)OC(=CCC=C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 26.3